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Compound of Interest

Compound Name: Ocaphane

Cat. No.: B1677084

To our valued researchers, scientists, and drug development professionals,

This document addresses the inquiry regarding the synthesis and chemical properties of
"Ocaphane."” Following a comprehensive search of scientific literature and chemical
databases, it has been determined that "Ocaphane” is not a recognized or documented
chemical compound with established synthetic pathways or characterized chemical properties.

The term "Ocaphane” does not appear in standard chemical nomenclature databases, peer-
reviewed journals, or technical summaries of chemical compounds. This suggests that the
name may be a non-standard identifier, a proprietary code name not in the public domain, or a
potential misnomer.

One entry was identified in the PubChem database for a compound designated as "Ocaphane
hydrochloride.” It is crucial to note that the data associated with this entry are computationally
predicted and have not been experimentally verified.

Compound Data: Ocaphane Hydrochloride

Below is a summary of the available information for "Ocaphane hydrochloride" as found in its
PubChem entry.
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Identifier Value

2-amino-3-[2-[bis(2-

UPAC Name chloroethyl)aminomethyl]phenyl]propanoic acid

Molecular Formula C14H20CI2N202

Molecular Weight 319.23 g/mol

InChl Key IKQQYIXDSFFRTE-UHFFFAOYSA-N
Structure:

Caption: 2D structure of Ocaphane hydrochloride.

It is important to reiterate that no experimental data regarding the synthesis, chemical
properties (e.g., melting point, boiling point, solubility, spectral data), or biological activity of this
compound are available in the public domain. The absence of such information precludes the
creation of a detailed technical guide or whitepaper as requested.

Conclusion

The core requirements for an in-depth technical guide—including quantitative data,
experimental protocols, and signaling pathways—cannot be fulfilled due to the lack of scientific
literature on a compound named "Ocaphane.” The information available for "Ocaphane
hydrochloride" is limited to a single database entry with predicted data.

We advise verifying the chemical name and structure of the compound of interest. Should a
recognized chemical name or CAS number be provided, a comprehensive technical guide can
be compiled. Without a valid starting point, further investigation into the synthesis and
properties of "Ocaphane” is not feasible.

¢ To cite this document: BenchChem. [Ocaphane: An Analysis of Available Chemical Data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677084#ocaphane-synthesis-and-chemical-
properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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